Cas no 893788-84-6 (7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

7-Chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine is a structurally complex heterocyclic compound featuring a fused triazoloquinazoline core. Its key functional groups—chloro, ethylbenzenesulfonyl, and trifluoromethylphenyl substituents—impart distinct physicochemical properties, including enhanced lipophilicity and potential bioactivity. The compound's rigid polycyclic framework suggests utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or receptor modulation. The sulfonyl and trifluoromethyl groups may improve metabolic stability and binding affinity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for pharmaceutical research. Analytical characterization confirms high purity and stability under standard storage conditions.
7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine structure
893788-84-6 structure
Product Name:7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
CAS No:893788-84-6
MF:C24H17ClF3N5O2S
MW:531.937292814255
CID:5440444
Update Time:2025-05-30

7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-3-(4-ethylphenyl)sulfonyl-N-[3-(trifluoromethyl)phenyl]triazolo[1,5-a]quinazolin-5-amine
    • 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
    • Inchi: 1S/C24H17ClF3N5O2S/c1-2-14-6-9-18(10-7-14)36(34,35)23-22-30-21(29-17-5-3-4-15(12-17)24(26,27)28)19-13-16(25)8-11-20(19)33(22)32-31-23/h3-13H,2H2,1H3,(H,29,30)
    • InChI Key: QEMXPFNMTKHZNH-UHFFFAOYSA-N
    • SMILES: N12N=NC(S(C3=CC=C(CC)C=C3)(=O)=O)=C1N=C(NC1=CC=CC(C(F)(F)F)=C1)C1=C2C=CC(Cl)=C1

7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Pricemore >>

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Additional information on 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893788-84-6): A Comprehensive Overview

The chemical compound 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893788-84-6) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its intricate structure and unique properties, is often explored for its potential applications in drug discovery and development. Its triazoloquinazoline core and sulfonyl and trifluoromethyl substituents make it a subject of interest for researchers focusing on targeted therapies.

One of the key reasons for the growing interest in 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine is its potential role in addressing unmet medical needs. Recent trends in pharmaceutical research highlight the demand for novel compounds that can target specific pathways with high efficacy and minimal side effects. The presence of the chloro and trifluoromethyl groups in this molecule suggests possible interactions with biological targets, making it a candidate for further investigation in diseases where conventional treatments fall short.

From a chemical perspective, the compound's structure is notable for its heterocyclic framework, which is a common feature in many FDA-approved drugs. The triazoloquinazoline moiety, in particular, is associated with a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Researchers are keen to explore whether 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine exhibits similar or enhanced effects compared to existing analogs.

In the context of current market dynamics, the demand for innovative small-molecule therapeutics is on the rise. The pharmaceutical industry is increasingly focusing on precision medicine, and compounds like 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine are at the forefront of this movement. Investors and stakeholders are closely monitoring developments related to such molecules, as they hold the promise of addressing complex diseases with high specificity.

Another area of interest is the synthetic accessibility of this compound. Chemists are exploring efficient routes to synthesize 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine with high yield and purity. The optimization of synthetic protocols is crucial for scaling up production, should the compound demonstrate significant therapeutic potential in preclinical and clinical studies.

Environmental and regulatory considerations also play a role in the development of new chemical entities. While 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine is not classified as a hazardous material, researchers must adhere to stringent guidelines to ensure its safe handling and disposal. Compliance with global regulatory standards is essential for advancing this compound through the drug development pipeline.

In summary, 7-chloro-3-(4-ethylbenzenesulfonyl)-N-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893788-84-6) represents a fascinating area of research with potential implications for modern medicine. Its unique chemical structure, combined with the growing need for targeted therapies, positions it as a molecule worth watching in the coming years. As scientific understanding of its mechanisms and applications deepens, this compound may emerge as a key player in the next generation of pharmaceutical innovations.

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